Cas no 104207-29-6 (Benzenesulfonic acid,5-chloro-4-ethyl-2-hydroxy-)

Benzenesulfonic acid,5-chloro-4-ethyl-2-hydroxy- Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-4-ethyl-2-hydroxy-
• 5-CHLORO-4-ETHYL-2-HYDROXYBENZENESULFONIC ACID
• 2-Sulfo-4-chloro-5-ethylphenol
• Benzenesulfonic acid,5-chloro-4-ethyl-2-hydroxy
• SCHEMBL8443167
• DTXSID00446126
• AKOS015911703
• MFTBMHRGXBBBOI-UHFFFAOYSA-N
• 104207-29-6
• +Expand

• InChIKey： MFTBMHRGXBBBOI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9ClO4S/c1-2-5-3-7(10)8(4-6(5)9)14(11,12)13/h3-4,10H,2H2,1H3,(H,11,12,13)
• SMILES： ClC1=CC(S(O)(=O)=O)=C(O)C=C1CC

Computed Properties

• Exact Mass: 235.99100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 235.9910076g/mol
• Heavy Atom Count: 14
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 83Ų

Experimental Properties

• LogP: 2.93550
• PSA: 82.98000